[3-(3-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
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Description
“[3-(3-Chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol” is a chemical compound that contains a bicyclo[1.1.1]pentane (BCP) core . This core is a common feature in bioactive compounds and is often used in medicinal chemistry .
Synthesis Analysis
The synthesis of the BCP core involves the photochemical addition of propellane to diacetyl . This process allows the construction of the BCP core on a large scale within a day . A haloform reaction of the formed diketone in batch then affords the BCP-containing building blocks .Chemical Reactions Analysis
The BCP core can undergo various transformations to obtain different BCP-containing building blocks, including alcohols, acids, amines, and more . These transformations are typically performed on a gram scale .Future Directions
Properties
IUPAC Name |
[3-(3-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClO/c13-10-3-1-2-9(4-10)12-5-11(6-12,7-12)8-14/h1-4,14H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIZFNPKWLBNVKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C3=CC(=CC=C3)Cl)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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